Cas no 773116-92-0 (3-amino-3-(2-bromo-5-methoxyphenyl)propanoic acid)

• Product Name: 3-amino-3-(2-bromo-5-methoxyphenyl)propanoic acid
• CAS No: 773116-92-0
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 551978
• PubChem ID: 53417342
• Update Time: 2025-10-23

3-amino-3-(2-bromo-5-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-amino-2-bromo-5-methoxy-
• 3-amino-3-(2-bromo-5-methoxyphenyl)propanoic acid
• 3-Amino-3-(2-bromo-5-methoxy-phenyl)-propionic acid
• 3-AMINO-3-(2-BROMO-5-METHOXY-PHENYL)-PROPANOIC ACID
• AG-H-09103
• CTK5E4190
• RARECHEM AL BL 1085
• DTXSID10697268
• 773116-92-0
• EN300-1914275

• MDL： MFCD06206600
• Inchi： 1S/C10H12BrNO3/c1-15-6-2-3-8(11)7(4-6)9(12)5-10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)
• InChI Key： SVFIISHQNXSOSR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(CC(=O)O)N)OC

Computed Properties

• Exact Mass: 273
• Monoisotopic Mass: 273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: -1.3

Additional information on 3-amino-3-(2-bromo-5-methoxyphenyl)propanoic acid

3-Amino-3-(2-Bromo-5-Methoxyphenyl)Propanoic Acid (CAS No. 773116-92-0)

3-Amino-3-(2-bromo-5-methoxyphenyl)propanoic acid, also known by its CAS registry number 773116-92-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a bromine atom, and a methoxy group attached to a phenyl ring, all connected to a propanoic acid backbone. The combination of these functional groups makes it a versatile molecule with diverse applications in drug design, material science, and biochemical research.

The chemical structure of 3-amino-3-(2-bromo-5-methoxyphenyl)propanoic acid is particularly interesting due to the presence of multiple reactive sites. The amino group (-NH₂) and the carboxylic acid group (-COOH) are both highly reactive, making this compound a valuable starting material for synthesizing more complex molecules. The bromine atom and methoxy group on the phenyl ring further enhance its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of such multifunctional compounds in the development of bioactive agents, particularly in the field of medicinal chemistry.

In terms of physical properties, 3-amino-3-(2-bromo-5-methoxyphenyl)propanoic acid exhibits a melting point of approximately 185°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various synthetic procedures, including nucleophilic substitutions, condensation reactions, and peptide bond formations. The compound's stability under standard laboratory conditions has also been validated through recent research studies.

The synthesis of 3-amino-3-(2-bromo-5-methoxyphenyl)propanoic acid typically involves multi-step processes that include aromatic substitution reactions and amino acid derivatization. One common approach involves the bromination of a methoxy-substituted phenol followed by coupling with an amino acid derivative. Researchers have recently explored more efficient methods to optimize this synthesis, such as using microwave-assisted techniques or enzymatic catalysis, which have significantly improved yields and reduced reaction times.

In terms of applications, 3-amino-3-(2-bromo-5-methoxyphenyl)propanoic acid has shown promise in several areas. In drug discovery, this compound serves as a valuable intermediate for designing bioactive agents targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. Its ability to act as a chiral building block has also made it useful in asymmetric synthesis strategies. Additionally, recent studies have explored its potential as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs), where its functional groups can facilitate self-assembly processes.

The latest research on 3-amino-3-(2-bromo-5-methoxyphenyl)propanoic acid has focused on its role in medicinal chemistry and its ability to modulate biological pathways. For instance, researchers have investigated its potential as an inhibitor of certain enzymes involved in metabolic disorders. Furthermore, its ability to form stable complexes with metal ions has led to its use in developing new contrast agents for medical imaging techniques such as MRI.

In conclusion, 3-amino-3-(2-bromo-5-methoxyphenyl)propanoic acid (CAS No. 773116-92-0) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers in synthetic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovations.